Cas no 946256-46-8 (N-(2-chlorophenyl)-1-(3-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(2-chlorophenyl)-1-(3-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 946256-46-8
• MF: C₁₉H₁₄ClFN₂O₂
• MW: 356.778067111969
• CID: 5504251
• Update Time: 2025-05-19

N-(2-chlorophenyl)-1-(3-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(2-chlorophenyl)-1-[(3-fluorophenyl)methyl]-1,6-dihydro-6-oxo-
• N-(2-chlorophenyl)-1-(3-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H14ClFN2O2/c20-16-6-1-2-7-17(16)22-19(25)14-8-9-18(24)23(12-14)11-13-4-3-5-15(21)10-13/h1-10,12H,11H2,(H,22,25)
• InChI Key： GKPLXLYLPYFCIZ-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(F)=C2)C(=O)C=CC=1C(NC1=CC=CC=C1Cl)=O

Additional information on N-(2-chlorophenyl)-1-(3-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

N-(2-chlorophenyl)-1-(3-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 946256-46-8, known as N-(2-chlorophenyl)-1-(3-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of dihydropyridines, which are well-known for their versatility in medicinal chemistry and materials science. The structure of this molecule is characterized by a dihydropyridine ring system, which serves as a central scaffold for various functional groups, including a carboxamide group and halogenated aromatic substituents.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material development. The presence of chlorine and fluorine substituents on the aromatic rings introduces unique electronic and steric properties, making this compound highly tunable for specific applications.

One of the most promising areas of research involving N-(2-chlorophenyl)-1-(3-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is its potential as a bioactive agent. Studies have shown that this compound exhibits significant activity against various enzyme targets, including kinases and proteases, which are critical in disease pathways such as cancer and neurodegenerative disorders. The carboxamide group plays a pivotal role in modulating these interactions, while the halogenated aromatic substituents enhance the molecule's bioavailability and stability.

In addition to its biological applications, this compound has also garnered attention in materials science due to its unique electronic properties. The dihydropyridine ring system is known to exhibit semiconducting behavior, making it a candidate for use in organic electronics. Recent research has explored its potential as a component in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The integration of halogen atoms into the structure further enhances its electronic characteristics, making it suitable for high-performance electronic devices.

The synthesis of N-(2-chlorophenyl)-1-(3-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide involves a multi-step process that begins with the preparation of the dihydropyridine core. This is followed by functionalization with the aromatic substituents and the carboxamide group through carefully optimized reaction conditions. The use of protecting groups and advanced purification techniques ensures the isolation of the final product with high purity and structural integrity.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational preferences, and solid-state properties. Such information is invaluable for understanding its behavior in different environments and for designing further modifications to enhance its functionality.

Looking ahead, N-(2-chlorophenyl)-1-(3-fluorophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide holds immense potential for further exploration in both academic and industrial settings. Its versatility as a bioactive agent and electronic material suggests that it could play a pivotal role in advancing new therapies and technologies. Ongoing research is focused on optimizing its properties for specific applications while exploring novel synthetic routes to improve scalability and cost-effectiveness.

In conclusion, this compound represents a fascinating intersection of organic chemistry, biology, and materials science. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for addressing some of the most pressing challenges in modern science. As our understanding of its properties continues to grow, so too does its potential to make meaningful contributions across diverse fields.